Cas no 1361484-61-8 (2-Amino-5-(2,3,4-trichlorophenyl)pyridine-4-methanol)

• Product Name: 2-Amino-5-(2,3,4-trichlorophenyl)pyridine-4-methanol
• CAS No: 1361484-61-8
• MF: C₁₂H₉Cl₃N₂O
• MW: 303.571659803391
• CID: 4793552
• Update Time: 2025-06-10

2-Amino-5-(2,3,4-trichlorophenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(2,3,4-trichlorophenyl)pyridine-4-methanol

• Inchi： 1S/C12H9Cl3N2O/c13-9-2-1-7(11(14)12(9)15)8-4-17-10(16)3-6(8)5-18/h1-4,18H,5H2,(H2,16,17)
• InChI Key： DXXJSIULLTYNOZ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=NC(=CC=1CO)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 282
• XLogP3: 3.1
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-5-(2,3,4-trichlorophenyl)pyridine-4-methanol

Comprehensive Overview of 2-Amino-5-(2,3,4-trichlorophenyl)pyridine-4-methanol (CAS No. 1361484-61-8)

The compound 2-Amino-5-(2,3,4-trichlorophenyl)pyridine-4-methanol (CAS No. 1361484-61-8) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including an amino moiety, a trichlorophenyl ring, and a pyridine-methanol backbone. This combination of features makes it a subject of interest in pharmaceutical research, agrochemical development, and material science. Researchers are increasingly exploring its potential applications due to its versatile reactivity and molecular stability.

In recent years, the demand for heterocyclic compounds like 2-Amino-5-(2,3,4-trichlorophenyl)pyridine-4-methanol has surged, driven by advancements in drug discovery and sustainable chemistry. A common query among scientists is: "What are the synthetic routes for this compound?" or "How does its structure influence bioactivity?" These questions reflect the growing curiosity about its role in designing novel therapeutics or functional materials. The presence of both chlorine substituents and a pyridine core suggests potential interactions with biological targets, making it a candidate for further study in medicinal chemistry.

From an industrial perspective, CAS No. 1361484-61-8 is often discussed in the context of green chemistry and atom-efficient synthesis. With environmental regulations tightening, researchers are investigating eco-friendly methods to produce such compounds without hazardous byproducts. Searches like "sustainable synthesis of trichlorophenyl derivatives" or "pyridine-methanol applications" dominate academic forums, underscoring the need for innovative approaches. This compound’s stability under varying pH conditions also makes it a promising candidate for catalysis and polymer modification.

The 2-Amino-5-(2,3,4-trichlorophenyl)pyridine-4-methanol scaffold has drawn attention in computational chemistry as well. Molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) analyses are frequently performed to predict its binding affinity with enzymes or receptors. Such in silico methods help narrow down experimental focus, saving time and resources. Popular search terms like "pyridine derivatives in drug design" or "chlorophenyl group effects on pharmacokinetics" align with these research trends.

Another area of interest is the compound’s potential role in agrochemicals. The trichlorophenyl group is known for its pesticidal properties, and combining it with a pyridine-methanol unit could enhance bioavailability or environmental persistence. Queries such as "new insecticide candidates 2023" or "chlorinated phenyl derivatives in agriculture" highlight this application. However, rigorous toxicity and ecotoxicity studies are essential before commercial adoption.

In summary, 2-Amino-5-(2,3,4-trichlorophenyl)pyridine-4-methanol (CAS No. 1361484-61-8) represents a multifaceted compound with broad scientific appeal. Its structural complexity and functional diversity position it at the intersection of pharmaceuticals, materials science, and agrochemical innovation. As research progresses, this molecule may unlock new possibilities in targeted therapies, sustainable chemistry, and beyond.